[1-[1-(5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)piperidin-4-yl]pyrrolidin-2-yl]methanol

• IUPAC Name: [1-[1-(5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)piperidin-4-yl]pyrrolidin-2-yl]methanol
• InChI: InChI=1S/C16H24N6O/c1-12-9-15(22-16(19-12)17-11-18-22)20-7-4-13(5-8-20)21-6-2-3-14(21)10-23/h9,11,13-14,23H,2-8,10H2,1H3
• InChI Key: IMMLYCZOZXZVLJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=NC=NN2C(=C1)N3CCC(CC3)N4CCCC4CO
• Molecular Formula: C16H24N6O
• Molecular Weight: 316.40 g/mol

Description

The compound “[1-[1-(5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)piperidin-4-yl]pyrrolidin-2-yl]methanol” is a derivative of 5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-ol. It belongs to the class of non-naturally occurring small molecules.

Molecular Structure Analysis

The molecular structure of the parent compound, 5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-ol, includes a triazolopyrimidine core with a methyl group at the 5-position. The specific structure of the requested compound is not available in the current resources.

Future Directions

The future directions for research on this compound could involve further exploration of its synthesis, reactivity, and potential biological activities. The development of novel synthetic routes and the investigation of its mechanism of action could be areas of interest.